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Compound of Interest

Compound Name: 3-(2-Hydroxyethyl)piperazin-2-one

CAS No.: 936940-62-4

Cat. No.: B1289965

Get Quote

Executive Summary
3-(2-Hydroxyethyl)piperazin-2-one (CAS 936940-62-4) is a functionalized piperazinone

derivative often used as a building block in pharmaceutical synthesis.[1][2] Unlike common

solvents, it possesses dual functionality: a polar hydroxyl group and a lactam (cyclic amide)

ring containing a secondary amine.

Core Disposal Directive: Treat this compound as Non-Halogenated Organic Waste with Basic

Character. Do not dispose of via sanitary sewer systems. Although likely water-soluble, its

nitrogenous nature and potential biological activity require incineration or fuel blending at a

licensed facility.

Immediate Safety Action:

Segregation: Store away from strong oxidizers and acid chlorides.

pH Check: Aqueous solutions must be pH-tested before consolidation to prevent exothermic

neutralization in waste drums.
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Chemical Profile & Hazard Assessment
Understanding the molecular behavior is the first step in a self-validating safety protocol.

Parameter Specification Operational Implication

Chemical Name
3-(2-Hydroxyethyl)piperazin-2-

one

Targeted Isomer (Distinct from

HEPES precursors)

CAS Number 936940-62-4 Use for waste manifesting

Molecular Formula C₆H₁₂N₂O₂ Nitrogen-rich organic

Physical State Solid (typically) or Viscous Oil
Hygroscopic; keep containers

tightly sealed

Acidity/Basicity
Weakly Basic (Secondary

Amine)
Incompatible with Strong Acids

Solubility High Water Solubility High mobility in aqueous spills

Primary Hazards Skin/Eye Irritant (H315, H319)
Standard PPE required (Nitrile

gloves, Goggles)

Functional Group Analysis (The "Why")
The molecule contains a piperazinone ring. The amide nitrogen (position 1) is non-basic due to

resonance with the carbonyl. However, the secondary amine (position 4) retains basicity.

Risk: Mixing with strong acids in a waste container will generate heat (exothermic

neutralization).

Risk: Mixing with nitrosating agents (nitrites) can form carcinogenic nitrosamines. Strictly

segregate from oxidizers.

Detailed Disposal Protocols
Scenario A: Pure Solid Waste (Expired/Surplus Stock)
Do not dissolve solids for the sole purpose of disposal unless required by your specific facility

license.
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Container Selection: Use the original container if intact. If damaged, transfer to a Wide-

Mouth High-Density Polyethylene (HDPE) jar.

Labeling: Apply a hazardous waste label.

Constituents: "3-(2-Hydroxyethyl)piperazin-2-one, 98%"[1]

Hazard Checkbox: Irritant / Toxic.[3]

Secondary Containment: Place the container in a clear, sealable bag (4-mil polyethylene) to

contain any potential deliquescence (absorbing moisture from air).

Scenario B: Organic Reaction Mixtures (Non-Aqueous)
Common scenario: The compound is dissolved in Methanol, DCM, or DMSO.[1]

Segregation: Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g.,

Methanol).

Rule: If Halogenated solvent > 2%, the entire mixture is Halogenated Waste.

Bulking: Pour into the appropriate solvent waste carboy.

Record Keeping: Log the estimated mass of the piperazinone on the carboy tag. This is vital

for the disposal facility to calculate the nitrogen content for incineration parameters.

Scenario C: Aqueous Waste Streams
Common scenario: Mother liquors or extraction layers.

pH Validation (The Self-Validating Step):

Dip a pH strip into the waste.

If pH < 5: Slowly adjust with dilute NaOH to pH 6-9.

If pH > 12: Slowly adjust with dilute acid to pH 6-9.
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Reasoning: Neutralization prevents violent reactions when this stream mixes with other

"Aqueous Organic" wastes in the central accumulation area.

Container: Use a carboy designated for "Aqueous Waste with Organic Contaminants."

Precipitate Check: Watch for precipitation upon mixing. If a solid forms, stop.[4] Filter the

solid and dispose of it as Scenario A.

Waste Classification & Regulatory Codes
Proper coding ensures compliance with RCRA (USA) and local regulations.

Regulatory Framework Classification Code Description

RCRA (USA) Not Listed (P/U)

Not specifically listed.[1] Use

characteristic codes if

applicable.

RCRA Characteristic D001 (If in flammable solvent)
Ignitable (only if flashpoint

<60°C).[1][5]

RCRA Characteristic D002 (If pH > 12.[1]5)

Corrosive (unlikely for pure

substance, possible in

solution).

EU Waste Code (EWC) 07 05 04*

Other organic solvents,

washing liquids and mother

liquors.[1]

DOT Shipping Not Regulated (Solid)
Unless chemically modified or

in hazardous solution.[1]

Emergency Contingencies (Spill Response)
Minor Spill (< 50g/mL):

Isolate: Alert nearby personnel.

PPE: Wear nitrile gloves, lab coat, and safety goggles.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://datasheets.scbt.com/sc-212561.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.republicservices.com/environmental-solutions
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment:

Solid: Sweep up gently to avoid dust generation.[4] Use a dustpan dedicated to chemical

waste.

Liquid: Absorb with vermiculite or polypropylene pads.

Decontamination: Wipe the surface with a dilute acetic acid solution (vinegar) to neutralize

the amine residue, followed by soap and water.

Major Spill (> 1 Liter/kg):

Evacuate: Leave the immediate area.

Ventilate: If safe, open fume hood sashes fully.

Contact: Call EHS / HazMat team. Do not attempt to clean without respiratory protection

(N95 or half-mask with organic vapor cartridges) if dust/aerosols are present.

Decision Logic Diagram
The following workflow illustrates the decision process for segregating 3-(2-
Hydroxyethyl)piperazin-2-one waste.
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Legend

Waste Generation:
3-(2-Hydroxyethyl)piperazin-2-one
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Figure 1: Operational decision tree for segregating piperazinone waste streams based on

matrix and chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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